Cas no 80285-16-1 (2-(4-Cyanophenyl)-5-n-propyl-1,3-dioxane)

• Product Name: 2-(4-Cyanophenyl)-5-n-propyl-1,3-dioxane
• CAS No: 80285-16-1
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 90774
• PubChem ID: 173265
• Update Time: 2025-04-18

2-(4-Cyanophenyl)-5-n-propyl-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

• 2-(4-Cyanophenyl)-5-n-propyl-1,3-dioxane
• 2-(2-HYDROXYETHYLAMINO)-6-(ISOPENT-2-ENYLAMINO)-9-METHYLPURINE
• 2-p-cyanophenyl-5-pentylpyridine
• 2-p-cyanophenyl-5-propyl-1,3-dioxane
• 4-(5-Pentyl-pyridin-2-yl)-benzonitrile
• 4-(5-propyl-1,3-dioxan-2-yl)benzonitrile
• 4-pentyl-4'-cyanophenylpyridine
• 5-amyl-2-(4-cyanophenyl)pyridine
• 5-pentyl-2-(4-cyanophenyl)pyridine
• SR-01000398886
• DTXSID50887782
• GQPFCPRCGONDNN-UHFFFAOYSA-N
• 80285-16-1
• DTXSID901001145
• NS00059529
• SCHEMBL1934042
• AKOS025117002
• MFCD00799426
• AKOS015917725
• SR-01000398886-1
• SCHEMBL1934043
• FT-0742131
• EINECS 277-786-9
• 4-(trans-5-n-propyl-1,3-dioxan-2-yl)-benzonitrile
• GQPFCPRCGONDNN-MQMHXKEQSA-N
• Benzonitrile, 4-(5-propyl-1,3-dioxan-2-yl)-, trans-
• EINECS 279-441-8
• AB00079969-01
• 4-(5-Propyl-1,3-dioxan-2-yl)benzonitrile #
• trans-4-(5-Propyl-1,3-dioxan-2-yl)benzonitrile
• HMS1580B04
• 74240-64-5
• Benzonitrile, 4-(trans-5-propyl-1,3-dioxan-2-yl)-
• FT-0756796

• MDL： MFCD00799426
• Inchi： 1S/C14H17NO2/c1-2-3-12-9-16-14(17-10-12)13-6-4-11(8-15)5-7-13/h4-7,12,14H,2-3,9-10H2,1H3
• InChI Key： GQPFCPRCGONDNN-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C#N)=CC=2)OCC(C1)CCC

Computed Properties

• Exact Mass: 231.12600
• Monoisotopic Mass: 231.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 42.2A^2

Experimental Properties

• Color/Form: solid
• Density: 1.1
• Melting Point: 58-60°C
• Boiling Point: 366.3 °C at 760 mmHg
• Flash Point: 132.7 °C
• Refractive Index: 1.533
• PSA: 42.25000
• LogP: 3.01998
• Solubility: Not determined

2-(4-Cyanophenyl)-5-n-propyl-1,3-dioxane Security Information

• Hazardous Material transportation number：UN3439
• Hazard Category Code： 20/21/22
• Safety Instruction： S22; S36/37/39
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1